Cas no 2453-51-2 (4-(1H-1,3-benzodiazol-2-yl)butan-1-ol)

4-(1H-1,3-benzodiazol-2-yl)butan-1-ol is a benzimidazole derivative characterized by its bifunctional structure, combining a benzimidazole core with a hydroxyl-terminated alkyl chain. This compound exhibits potential utility in organic synthesis, pharmaceutical intermediates, and materials science due to its versatile reactivity. The benzimidazole moiety offers strong electron-donating properties and coordination capabilities, while the butanol tail enhances solubility and facilitates further functionalization. Its stability under mild conditions and compatibility with various coupling reactions make it a valuable building block for heterocyclic chemistry. Applications may include fluorescent probes, ligand design, or bioactive molecule development, leveraging its structural rigidity and tunable electronic properties.

4-(1H-1,3-benzodiazol-2-yl)butan-1-ol structure

2453-51-2 structure

Product Name:4-(1H-1,3-benzodiazol-2-yl)butan-1-ol

CAS No:2453-51-2

MF:C₁₁H₁₄N₂O

MW:190.241662502289

MDL:MFCD21825195

CID:251369

PubChem ID:45078647

Update Time:2025-08-01

4-(1H-1,3-benzodiazol-2-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-2-butanol
- 2-Benzimidazolebutanol(7CI,8CI)
- 4-(1H-benzimidazol-2-yl)butan-1-ol
- 4-(1H-1,3-benzodiazol-2-yl)butan-1-ol
- LS-11934
- DTXSID00663578
- MFCD21825195
- CS-0355288
- AKOS017743340
- SCHEMBL7664037
- 4-(1H-benzo[d]imidazol-2-yl)butan-1-ol
- 2453-51-2
- CAA45351
- EN300-1845603
- MDL： MFCD21825195
- Inchi： 1S/C11H14N2O/c14-8-4-3-7-11-12-9-5-1-2-6-10(9)13-11/h1-2,5-6,14H,3-4,7-8H2,(H,12,13)
- InChI Key： WNWSYLRIXYUXAA-UHFFFAOYSA-N
- SMILES： OCCCCC1=NC2C=CC=CC=2N1

Computed Properties

Exact Mass: 190.11072
Monoisotopic Mass: 190.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 48.9A^2

Experimental Properties

PSA: 48.91

4-(1H-1,3-benzodiazol-2-yl)butan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB561918-500 mg	1H-Benzimidazole-2-butanol; .	2453-51-2	500MG	€339.20	2023-04-13
abcr	AB561918-1 g	1H-Benzimidazole-2-butanol; .	2453-51-2	1g	€406.00	2023-04-13
abcr	AB561918-5 g	1H-Benzimidazole-2-butanol; .	2453-51-2	5g	€1,074.00	2023-04-13
abcr	AB561918-500mg	1H-Benzimidazole-2-butanol; .	2453-51-2	500mg	€333.00	2025-02-14
abcr	AB561918-1g	1H-Benzimidazole-2-butanol; .	2453-51-2	1g	€397.00	2025-02-14
abcr	AB561918-5g	1H-Benzimidazole-2-butanol; .	2453-51-2	5g	€1037.00	2025-02-14
Enamine	EN300-1845603-0.05g	4-(1H-1,3-benzodiazol-2-yl)butan-1-ol	2453-51-2	0.05g	$407.0	2023-09-19
Enamine	EN300-1845603-0.1g	4-(1H-1,3-benzodiazol-2-yl)butan-1-ol	2453-51-2	0.1g	$427.0	2023-09-19
Enamine	EN300-1845603-0.25g	4-(1H-1,3-benzodiazol-2-yl)butan-1-ol	2453-51-2	0.25g	$447.0	2023-09-19
Enamine	EN300-1845603-0.5g	4-(1H-1,3-benzodiazol-2-yl)butan-1-ol	2453-51-2	0.5g	$465.0	2023-09-19